Cas no 102810-33-3 (Methyl 4-[4-[(4-methoxycarbonylbenzoyl)amino]butylcarbamoyl]benzoate)
102810-33-3 structure
Product Name:Methyl 4-[4-[(4-methoxycarbonylbenzoyl)amino]butylcarbamoyl]benzoate
CAS No:102810-33-3
MF:C22H24N2O6
MW:412.435766220093
CID:1134503
PubChem ID:3277465
Update Time:2025-04-20
Methyl 4-[4-[(4-methoxycarbonylbenzoyl)amino]butylcarbamoyl]benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-[4-[(4-methoxycarbonylbenzoyl)amino]butylcarbamoyl]benzoate
- N,N'-bis-(4-methoxycarbonylbenzoyl)-1,4-butanediamine
- Benzoic acid, 4,4'-[1,4-butanediylbis(iminocarbonyl)]bis-, dimethyl ester
- N,N'-butanediyl-bis-terephthalamic acid dimethyl ester
- N,N'-Butandiyl-bis-terephthalamidsaeure-dimethylester
- N,N'-Di(4-carbomethoxybenzoyl)-1,4-butanediamine
- ACMC-20m5rq
- ZINC05320317
- SureCN5554988
- AKOS003248389
- N,N'-Bis-(4-methoxycarbonyl-benzoyl)-tetramethylendiamin
- AC1MLYCD
- AmbscR-051394
- CTK0G7387
- N,N'-bis-(4-methoxycarbonylbenzoyl)-1,4-butanediamine; Benzoic acid, 4,4'-[1,4-butanediylbis(iminocarbonyl)]bis-, dimethyl ester; N,N'-butanediyl-bis-terephthalamic acid dimethyl ester; N,N'-Butandiyl-bis-terephthalamidsaeure-dimethylester; N,N'-Di(4-carbomethoxybenzoyl)-1,4-butanediamine; ACMC-20m5rq; ZINC05320317; SureCN5554988; AKOS003248389; N,N'-Bis-(4-methoxycarbonyl-benzoyl)-tetramethylendiamin; AC1MLYCD; AmbscR-051394; CTK0G7387
- SCHEMBL5554988
- DTXSID20390955
- OIPHSVWJGAJSDR-UHFFFAOYSA-N
- 102810-33-3
-
- Inchi: 1S/C22H24N2O6/c1-29-21(27)17-9-5-15(6-10-17)19(25)23-13-3-4-14-24-20(26)16-7-11-18(12-8-16)22(28)30-2/h5-12H,3-4,13-14H2,1-2H3,(H,23,25)(H,24,26)
- InChI Key: OIPHSVWJGAJSDR-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C(=O)OC)=CC=1)NCCCCNC(C1C=CC(C(=O)OC)=CC=1)=O
Computed Properties
- Exact Mass: 412.16352
- Monoisotopic Mass: 412.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 11
- Complexity: 540
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 110.8
Methyl 4-[4-[(4-methoxycarbonylbenzoyl)amino]butylcarbamoyl]benzoate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
102810-33-3 (Methyl 4-[4-[(4-methoxycarbonylbenzoyl)amino]butylcarbamoyl]benzoate) Related Products
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